![molecular formula C8H16N4O3 B556446 D-Arginine, N2-acetyl- CAS No. 2389-86-8](/img/structure/B556446.png)
D-Arginine, N2-acetyl-
Overview
Description
“D-Arginine, N2-acetyl-” belongs to the class of organic compounds known as n-acyl-l-alpha-amino acids . These are n-acylated alpha amino acids which have the L-configuration of the alpha-carbon atom .
Synthesis Analysis
The synthesis of “D-Arginine, N2-acetyl-” involves arginine biosynthesis and its regulation, which has been studied significantly in microbial systems . In yeasts, N-acetyl-L-glutamate kinase (NAGK) exists either alone or forming a metabolon with N-acetyl-L-glutamate synthase (NAGS), which catalyzes the first step and exists only within the metabolon .
Molecular Structure Analysis
The “D-Arginine, N2-acetyl-” molecule contains a total of 31 atoms. There are 16 Hydrogen atoms, 8 Carbon atoms, 4 Nitrogen atoms, and 3 Oxygen atoms . It also contains a total of 30 bonds, including 14 non-H bonds, 3 multiple bonds, 6 rotatable bonds, 3 double bonds, 1 carboxylic acid (aliphatic), 1 secondary amide (aliphatic), 1 guanidine derivative, 2 primary amines (aliphatic), and 1 hydroxyl group .
Physical and Chemical Properties Analysis
“D-Arginine, N2-acetyl-” has a molecular formula of C8H16N4O3 . The molecule contains a total of 30 bonds .
Scientific Research Applications
Pyruvate Dehydrogenase Complex Deficiency and Amino Acid Supplementation
A study on the pyruvate dehydrogenase complex (PDHc), crucial for aerobic glucose metabolism, highlighted a novel mutation in the PDHA1 gene. Treatment with arginine aspartate demonstrated complete clinical and biochemical recovery, proposing amino acid supplementation as a potential therapy for specific PDHA1 mutations with mild PDHc phenotypes (Silva et al., 2008).
Alzheimer's Disease and Arginine Metabolism
Research has found altered arginine metabolism in the brains of Alzheimer's disease (AD) patients, with specific changes in the activity and expression of enzymes involved in arginine metabolism pathways. These alterations suggest a significant role for arginine metabolism in AD pathogenesis and progression, necessitating further investigation (Liu et al., 2014).
Schizophrenia and Brain Arginine Metabolism
A systematic comparison of the metabolic profile of L-arginine in the frontal cortex of schizophrenic individuals revealed significant changes in enzyme activity, protein expression, and metabolite levels. These findings support the hypothesis of altered brain arginine metabolism in schizophrenia, enhancing our understanding of its pathogenesis and potentially guiding future therapeutic developments (Liu et al., 2016).
Wound Healing and Immune Function in the Elderly
A study on elderly human beings demonstrated that oral arginine supplementation significantly enhanced wound healing and T-cell function. This suggests that arginine may improve immune responses and wound healing in the elderly, offering a non-invasive method to support these physiological processes (Kirk et al., 1993).
Endothelial Dysfunction and Arginine Supplementation
Research has shown that L-arginine supplementation can improve endothelium-dependent vasodilation in patients with chronic heart failure, suggesting a potential therapeutic role for L-arginine in correcting endothelial dysfunction. This highlights the importance of exploring L-arginine's effects further in clinical settings to optimize cardiovascular health management strategies (Hambrecht et al., 2000).
Safety and Hazards
Mechanism of Action
Target of Action
Acetyl-D-arginine, also known as D-Arginine, N2-acetyl-, primarily targets the enzyme Clavaminate synthase 1 . This enzyme is found in Streptomyces clavuligerus, a bacterium known for its antibiotic production .
Mode of Action
It is known that acetylation reactions can target small molecules and metabolites, or they can occur on proteins . Multiple metabolic pathways require the transfer of acetyl groups from one metabolite to the next .
Biochemical Pathways
Acetyl-D-arginine plays a role in the biosynthesis of arginine. A vast number of prokaryotic and eukaryotic microorganisms can synthesize arginine de novo from glutamate. The first committed step of this pathway is acetylation of L-glutamate at the N-position . This process involves a variety of proteins and is a crucial step in arginine biosynthesis .
Pharmacokinetics (ADME Properties)
It is known that these properties play a crucial role in determining a drug’s bioavailability and efficacy .
Result of Action
The molecular and cellular effects of Acetyl-D-arginine’s action are largely dependent on its role in arginine biosynthesis. Arginine is a versatile amino acid involved in various cellular functions, including protein synthesis, cell signaling, and immune response .
Action Environment
Environmental factors can influence the action, efficacy, and stability of Acetyl-D-arginine. For instance, non-enzymatic covalent modifications by chemically reactive metabolites have been reported to manipulate chromatin architecture and gene transcription . Additionally, the activity of mTORC1, a central controller of cell growth, is dynamically regulated by several environmental cues, including amino acid availability .
Biochemical Analysis
Biochemical Properties
D-Arginine, N2-acetyl- plays a significant role in biochemical reactions. It interacts with various enzymes, proteins, and other biomolecules . The synthesis of D-Arginine, N2-acetyl- involves acetylation of L-glutamate at the N-position . The rate of arginine synthesis is tightly regulated by various feedback mechanisms in accordance with the overall nutritional status .
Cellular Effects
D-Arginine, N2-acetyl- has profound effects on various types of cells and cellular processes. It influences cell function, including impacts on cell signaling pathways, gene expression, and cellular metabolism . Arginine catabolism serves to mobilize nitrogen storages, while it may be used to fine-tune development and defense mechanisms against stress .
Molecular Mechanism
At the molecular level, D-Arginine, N2-acetyl- exerts its effects through binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression . The molecular mechanism of D-Arginine, N2-acetyl- production from the aromatic D-amino acid and acetyl-CoA has been described .
Metabolic Pathways
D-Arginine, N2-acetyl- is involved in several metabolic pathways, including interactions with enzymes or cofactors . It also has effects on metabolic flux or metabolite levels .
Properties
IUPAC Name |
(2R)-2-acetamido-5-(diaminomethylideneamino)pentanoic acid | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H16N4O3/c1-5(13)12-6(7(14)15)3-2-4-11-8(9)10/h6H,2-4H2,1H3,(H,12,13)(H,14,15)(H4,9,10,11)/t6-/m1/s1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SNEIUMQYRCDYCH-ZCFIWIBFSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)NC(CCCN=C(N)N)C(=O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC(=O)N[C@H](CCCN=C(N)N)C(=O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H16N4O3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID701315051 | |
Record name | N2-Acetyl-D-arginine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID701315051 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
216.24 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
2389-86-8 | |
Record name | N2-Acetyl-D-arginine | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=2389-86-8 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | Acetyl-D-arginine | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0002389868 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | N2-Acetyl-D-arginine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID701315051 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | N2-acetyl-D-arginine | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.017.479 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Record name | ACETYL-D-ARGININE | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/YKC1D7A6PK | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Q1: How does Acetyl-D-arginine interact with Carboxypeptidase B and what are the downstream effects?
A1: Acetyl-D-arginine acts as a competitive inhibitor of Carboxypeptidase B. [, ] This means it competes with the peptide substrate for binding to the enzyme's active site. This interaction inhibits the enzyme's ability to hydrolyze peptide bonds. Specifically, Acetyl-D-arginine prevents the peptide substrate from reaching the catalytic site, effectively hindering the enzyme's function. []
Q2: Can you explain the structural basis for the interaction between Acetyl-D-arginine and Carboxypeptidase B?
A2: While the provided abstracts don't delve into the detailed structural basis of this interaction, they offer some clues. Acetyl-D-arginine likely mimics the structure of the peptide substrate's C-terminal end, allowing it to bind to the enzyme's active site. The specific interactions likely involve the carboxyl and guanidinium groups of Acetyl-D-arginine forming interactions with residues within the enzyme's active site. Further structural studies would be needed to fully elucidate the precise binding mode and interactions.
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